![molecular formula C5H5ClOS B1357866 (5-Chlorothiophen-3-YL)methanol CAS No. 73919-87-6](/img/structure/B1357866.png)
(5-Chlorothiophen-3-YL)methanol
Overview
Description
(5-Chlorothiophen-3-YL)methanol, also known as β-chloro-α-thiomethanol, is a chemical compound with the molecular formula C5H5ClOS and a molecular weight of 148.61 . It is also referred to by its IUPAC name, (5-chloro-3-thienyl)methanol .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H5ClOS/c6-5-1-4(2-7)3-8-5/h1,3,7H,2H2 . This code provides a standard way to encode the molecule’s structure and can be used to generate a 2D or 3D model of the compound.Scientific Research Applications
Synthesis and Crystal Structure Analysis : The study by Dong & Huo (2009) focused on the synthesis and crystal structure analysis of a compound related to (5-Chlorothiophen-3-YL)methanol, using NMR, IR, MS spectra, and X-ray diffraction crystallography (Dong & Huo, 2009).
Antihypertensive Drug Research : Tessler & Goldberg (2004) characterized an antihypertensive drug compound, providing insights into its structure and stability, which is relevant for understanding compounds like this compound (Tessler & Goldberg, 2004).
Antioxidant Agent Synthesis and Analysis : Prabakaran et al. (2021) synthesized a series of derivatives related to this compound, assessing their antioxidant potential through in vitro studies and molecular docking (Prabakaran, Manivarman, & Bharanidharan, 2021).
Photodynamic Therapy (PDT) Research : Bonnett et al. (2001) conducted a study related to the aggregation of a compound in different solvents, including methanol, which is essential for understanding the solubility and stability of similar compounds like this compound in PDT applications (Bonnett, Djelal, & Nguyen, 2001).
Apoptosis Induction and Anticancer Research : Zhang et al. (2005) identified a compound related to this compound as an apoptosis inducer with potential as an anticancer agent, demonstrating its application in cancer research (Zhang et al., 2005).
Synthesis and Characterization of Novel Derivatives : Shahana & Yardily (2020) synthesized and characterized novel compounds related to this compound, contributing to pharmaceutical and medicinal chemistry (Shahana & Yardily, 2020).
Methanol Synthesis Catalysis : Richard & Fan (2018) discussed the use of rare earth elements in catalysts for methanol synthesis, indicating the relevance of methanol-related studies in industrial chemistry (Richard & Fan, 2018).
Safety and Hazards
Properties
IUPAC Name |
(5-chlorothiophen-3-yl)methanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5ClOS/c6-5-1-4(2-7)3-8-5/h1,3,7H,2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJCDMSXITBOXRL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC=C1CO)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5ClOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30608851 | |
Record name | (5-Chlorothiophen-3-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30608851 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
73919-87-6 | |
Record name | (5-Chlorothiophen-3-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30608851 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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